1-allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfide

• IUPAC Name: 2-[(4-tert-butylphenyl)methylsulfanyl]-4,5-diphenyl-1-prop-2-enylimidazole
• InChI: InChI=1S/C29H30N2S/c1-5-20-31-27(24-14-10-7-11-15-24)26(23-12-8-6-9-13-23)30-28(31)32-21-22-16-18-25(19-17-22)29(2,3)4/h5-19H,1,20-21H2,2-4H3
• InChI Key: SHNWPOPNOQKKQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NC(=C(N2CC=C)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C29H30N2S
• Molecular Weight: 438.6 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole derivatives can be synthesized by a one-pot condensation reaction of novel aldehyde with benzil and ammonium acetate in glacial acetic acid.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Fe(II)-Catalyzed Imidation of Allyl Sulfides

Allyl aryl sulfides undergo imidation and sigmatropic rearrangement reactions in the presence of N-tert-butyloxycarbonyl azide and catalytic amounts of FeCl2. This process is suited for transforming alpha-unbranched sulfides to alpha-branched sulfenamides, highlighting a method for modifying chemical structures through imidation and rearrangement processes (Bach & Korber, 2000).

Fluorescent Imidazole-Based Chemosensors

Imidazole derivatives have been reported as reversible luminescent sensors for the detection of cyanide and mercury ions. These compounds demonstrate the potential of imidazole-based molecules in environmental monitoring and safety applications, where sensing toxic substances with high sensitivity and reversibility is crucial (G. Emandi et al., 2018).

Synthesis and Application of Diphenyl Sulfide Linked Ligands

Diphenyl sulfide linked bis(imidazoline) ligands have been synthesized, demonstrating the electronic effect of ligands on catalytic behavior, specifically in Pd-catalyzed asymmetric allylic alkylation reactions. This research underscores the significance of diphenyl sulfide and imidazole derivatives in catalysis, affecting the outcome of chemical reactions through subtle changes in electronic properties (X. Du et al., 2011).

Green Synthesis of Tetrasubstituted Imidazoles

A Brønsted acidic ionic liquid was used as a catalyst for the green, solvent-free synthesis of tetrasubstituted imidazoles. This method highlights the environmentally friendly approaches in synthesizing complex organic compounds, including imidazole derivatives, emphasizing sustainability in chemical synthesis (A. Davoodnia et al., 2010).

Mechanism of Action

The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities, indicating a promising future direction for the development of novel drugs.